Cas no 862653-11-0 (Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate
• CAS No: 862653-11-0
• MF: C₁₃H₁₁Cl₂NO₂S
• MW: 316.202940225601
• MDL: MFCD02854899
• CID: 4717848
• Update Time: 2025-06-07

Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate
• STK502473
• BBL037597
• R6192
• Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate

• MDL： MFCD02854899
• Inchi： 1S/C13H11Cl2NO2S/c1-6-10(7-3-4-8(14)9(15)5-7)11(12(16)19-6)13(17)18-2/h3-5H,16H2,1-2H3
• InChI Key： MEMABRJYOIOTSU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=C(C)SC(=C1C(=O)OC)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate

Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 862653-11-0): A Comprehensive Overview

Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate, identified by its CAS number 862653-11-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its thiophene core and functionalized aromatic rings, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound, including the presence of amino, carboxylate, and chloro substituents, make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate involve meticulous attention to detail to ensure high purity and yield. The thiophene ring, a heterocyclic structure known for its stability and biological activity, serves as the central backbone. The amino group at the 2-position and the carboxylate ester at the 3-position provide reactive sites for further functionalization, while the 4-position is substituted with a 3,4-dichlorophenyl group, which enhances the compound's interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in drug design. For instance, preliminary simulations indicate that the compound may bind to enzymes involved in metabolic pathways relevant to inflammation and cancer, making it a promising candidate for further investigation.

In vitro studies have begun to explore the biological activity of Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate. Initial experiments have demonstrated inhibitory effects on certain kinases and other enzymes associated with cell proliferation and survival. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention. Additionally, the compound's ability to cross cell membranes suggests that it may be suitable for oral administration, which could enhance its clinical applicability.

The role of functional groups in determining the biological activity of Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate has been a focal point of recent research. The amino group at the 2-position can participate in hydrogen bonding interactions with biological targets, while the carboxylate ester at the 3-position can influence solubility and metabolic stability. The presence of chlorine atoms at the 3,4 positions of the phenyl ring enhances lipophilicity and can affect binding affinity. These structural elements collectively contribute to the compound's unique pharmacological profile.

The synthesis of derivatives of Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate is an active area of research aimed at optimizing its therapeutic potential. By modifying substituents or introducing new functional groups, researchers can fine-tune the compound's properties to improve efficacy and reduce side effects. For example, replacing one of the chlorine atoms with a fluorine atom might alter binding interactions without significantly affecting overall activity. Such modifications are often guided by structure-activity relationship (SAR) studies.

The potential applications of Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate extend beyond oncology. Its structural motifs are also found in compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of thiophene derivatives to modulate neurotransmitter receptors makes them attractive candidates for developing new treatments. Ongoing research aims to explore these possibilities further by investigating how variations in structure affect biological activity.

In conclusion, Methyl 2-amino-4-(3,4-dichlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 862653-11-0) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for further development. As computational methods and synthetic techniques continue to advance, the potential for discovering novel therapeutic agents based on this compound will only grow. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.